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Compound of Interest

Compound Name: Maltobionic acid

Cat. No.: B1224976

For Immediate Reference: Essential Safety and Handling Information for Maltobionic Acid

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals working with Maltobionic acid. By adhering to these
procedures, you can ensure a safe laboratory environment and maintain the integrity of your
research. While Maltobionic acid is generally not classified as a hazardous substance, proper
handling is essential to mitigate potential risks such as mild skin and eye irritation.[1][2]

Key Safety and Physical Data

For quick reference, the following table summarizes the available quantitative data for
Maltobionic acid. It is important to note that specific toxicological data such as LD50 and
occupational exposure limits have not been established.[1][3]
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Property Value Source
Molecular Formula C12H22012 PubChem
Molecular Weight 358.30 g/mol PubChem
Melting Point 155-157 °C (decomposes) CD Formulation
Solubility Soluble in water Anmol Chemicals
LD50 (Oral) Not available Anmol Chemicals
LD50 (Dermal) Not available Anmol Chemicals

OSHA PEL Not established AK Scientific, Inc.
NIOSH REL Not established AK Scientific, Inc.
ACGIH TLV Not established AK Scientific, Inc.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is critical. The following PPE is mandatory

when handling Maltobionic acid:

PPE Category

Specific Requirements

Rationale

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety
goggles.

Protects against potential eye

irritation from dust or splashes.

[3]

Skin Protection

Nitrile or butyl rubber gloves
are recommended for
prolonged contact. A standard
lab coat or overalls should be
worn. Closed-toe shoes are

required.

Prevents mild skin irritation

upon direct contact.

Respiratory Protection

Generally not required in well-
ventilated areas. If dust is
generated, an N95-rated

respirator should be used.

Minimizes inhalation of

airborne particles.
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Operational Plan: Step-by-Step Handling and
Disposal

Adherence to a strict operational workflow is paramount for safety and efficiency.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

e Labeling: Ensure the container is clearly labeled with the chemical name, date received, and
any hazard warnings.

o Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed to
prevent moisture absorption. Store away from incompatible materials, particularly strong
oxidizing agents.

Handling and Use

o Ventilation: Always handle Maltobionic acid in a well-ventilated laboratory, preferably within
a chemical fume hood to minimize dust exposure.

o Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.

o Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory. Do not eat, drink, or smoke in the handling area.

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.

Disposal Plan

o Waste Collection: Collect waste Maltobionic acid and any contaminated disposable
materials (e.g., gloves, weighing paper) in a designated, labeled waste container.

o Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,
and federal environmental regulations.

o Approved Disposal Methods: The material may be sent to a licensed chemical destruction
facility or disposed of via controlled incineration with flue gas scrubbing. Do not discharge
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into sewer systems or contaminate water, foodstuffs, or animal feed.

Emergency Response Plan

Immediate and appropriate action during an emergency can significantly mitigate harm.

Spill Response

Evacuation: For large spills, evacuate non-essential personnel from the immediate area.
Ventilation: Ensure the area is well-ventilated.
Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Cleanup: Carefully sweep or scoop the spilled material into a suitable container for disposal.

Avoid generating dust. Clean the spill area with water.

First Aid Measures

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open. Seek

medical attention if irritation persists.

Skin Contact

Remove contaminated clothing. Wash the
affected area with soap and water. Seek

medical attention if irritation develops.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek medical attention
if respiratory irritation occurs.
_ Rinse the mouth with water. Do not induce
Ingestion

vomiting. Seek immediate medical attention.

Safe Handling Workflow

The following diagram illustrates the logical progression for the safe handling of Maltobionic

acid, from initial receipt to final disposal.

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/product/b1224976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Receiving
- Inspect Container
- Verify Label

tore Safely

Storage
- Cool, Dry, Well-Ventilated
- Tightly Closed Container

Prepare for Use

Preparation
- Don PPE
- Work in Ventilated Area

Proceed with Caution

Handling & Use
- Avoid Dust Generation
- Practice Good Hygiene

Collect Waste

Waste Collection
- Designated, Labeled Container

Dispose Properly

Disposal
- Follow Regulations
- Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of Maltobionic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Maltobionic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224976#personal-protective-equipment-for-
handling-maltobionic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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